N,N-Didesmethyldoxylamine-d5
Description
N,N-Didesmethyldoxylamine-d5 (Molecular Formula: C₁₅H₁₃D₅N₂O) is a deuterium-labeled analog of doxylamine, a first-generation antihistamine. This compound is primarily utilized as an internal standard in liquid chromatography-mass spectrometry (LC-MS) to quantify doxylamine and its metabolites in pharmacokinetic and toxicological studies. The deuterium atoms (D₅) replace five hydrogen atoms at specific positions, minimizing isotopic interference and enhancing analytical precision . Unlike its parent compound, this compound lacks two methyl groups (demethylation), altering its metabolic stability and retention properties .
Properties
Molecular Formula |
C₁₅H₁₃D₅N₂O |
|---|---|
Molecular Weight |
247.35 |
Synonyms |
2-[1-Phenyl-1-(2-pyridinyl)ethoxy]ethanamine-d5; Didemethyldoxylamine-d5; |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Implications and Challenges
Sensitivity in Detection : The absence of methyl groups in this compound reduces its retention time in reversed-phase chromatography compared to Desmethyl Doxylamine-d5, necessitating method optimization .
Synthetic Complexity : Introducing deuterium at specific positions (e.g., aromatic vs. aliphatic) requires specialized synthetic routes, as seen in Medrylamine-d5 Hydrochloride’s methoxy-substituted deuterated benzene ring .
Regulatory Considerations : Unlike N-Nitrosodibenzylamine-d4 (a nitrosamine with documented hazards), this compound lacks classified health risks, though precautionary measures for handling deuterated compounds (e.g., avoiding inhalation) are recommended .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
